2-[(2,6-difluorobenzyl)sulfanyl]-3,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one
CAS No.:
Cat. No.: VC16295749
Molecular Formula: C16H14F2N2OS2
Molecular Weight: 352.4 g/mol
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Specification
| Molecular Formula | C16H14F2N2OS2 |
|---|---|
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | 2-[(2,6-difluorophenyl)methylsulfanyl]-3,5,6-trimethylthieno[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C16H14F2N2OS2/c1-8-9(2)23-14-13(8)15(21)20(3)16(19-14)22-7-10-11(17)5-4-6-12(10)18/h4-6H,7H2,1-3H3 |
| Standard InChI Key | JLLPWAGEWIPIGR-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=C(C=CC=C3F)F)C)C |
Introduction
Biological Activities
Thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been evaluated for several biological activities:
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Anticancer Activity: Some derivatives have shown promising anticancer effects by inhibiting tumor cell growth. For example, compounds like 2-(benzylamino)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one have demonstrated significant activity against various cancer cell lines .
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Antibacterial and Antitumor Activities: These compounds are also explored for their antibacterial and antitumor properties, making them versatile candidates for drug development .
Research Findings
While specific data on 2-[(2,6-difluorobenzyl)sulfanyl]-3,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one is not available, related compounds have shown potential in biological assays. For instance, thieno[2,3-d]pyrimidin-4(3H)-one derivatives with different substituents have been tested for their effects on melanin synthesis and tumor cell growth inhibition .
Data Table: Examples of Thieno[2,3-d]pyrimidin-4(3H)-one Derivatives and Their Activities
This table highlights the diverse biological activities of thieno[2,3-d]pyrimidin-4(3H)-one derivatives, suggesting their potential for drug development across various therapeutic areas.
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